6-Phenanthridinamine, 8-(trifluoromethyl)-

• IUPAC Name: 8-(trifluoromethyl)phenanthridin-6-amine
• InChI: InChI=1S/C14H9F3N2/c15-14(16,17)8-5-6-9-10-3-1-2-4-12(10)19-13(18)11(9)7-8/h1-7H,(H2,18,19)
• InChI Key: VBQYJKNVRUTAHL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(C=C(C=C3)C(F)(F)F)C(=N2)N
• Molecular Formula: C14H9F3N2
• DSSTOX Substance ID: DTXSID70438639
• Molecular Weight: 262.23 g/mol
• CAS No.: 651055-83-3

Description

6-Amino-8-trifluoromethylphenanthridine is a chemical compound known for its antiprion properties. It is a derivative of 6-aminophenanthridine and has the molecular formula C14H9F3N2 . This compound is particularly noted for its ability to inhibit the protein folding activity of the ribosome, making it a valuable tool in scientific research .

Scientific Research Applications

6-Amino-8-trifluoromethylphenanthridine has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its effects on protein folding and its potential as an antiprion agent.

Medicine: Investigated for its potential therapeutic applications in neurodegenerative disorders.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

Target of Action

The primary target of 6-Phenanthridinamine, 8-(trifluoromethyl)- is the ribosome . The ribosome plays a crucial role in protein synthesis, a process vital for cell growth and function.

Mode of Action

6-Phenanthridinamine, 8-(trifluoromethyl)- interacts with its target, the ribosome, by inhibiting the protein folding activity . It directly competes with protein substrates for the ribosomal active site .

Biochemical Pathways

The compound affects the protein synthesis pathway by inhibiting the protein folding activity of the ribosome . This disruption can lead to downstream effects such as altered protein function and potentially cell death.

Result of Action

The result of the compound’s action is the inhibition of protein folding . This can lead to a disruption in protein function, potentially affecting cell growth and survival.

Safety and Hazards

The safety data sheet for a related compound, Methyl 6-(trifluoromethyl)nicotinate, indicates that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. It is recommended to use only outdoors or in a well-ventilated area, and to avoid breathing dust/fume/gas/mist/vapors/spray.

Biochemical Analysis

Biochemical Properties

6-Phenanthridinamine, 8-(trifluoromethyl)- has been found to inhibit the protein folding activity of the ribosome (PFAR) when used at a concentration of 150 µM. It directly competes with protein substrates for the ribosomal active site.

Cellular Effects

The cellular effects of 6-Phenanthridinamine, 8-(trifluoromethyl)- are primarily related to its inhibition of protein folding activity. By competing with protein substrates for the ribosomal active site, it can potentially disrupt the normal function of cells.

Molecular Mechanism

The molecular mechanism of action of 6-Phenanthridinamine, 8-(trifluoromethyl)- involves its interaction with the ribosome. It competes with protein substrates for the ribosomal active site, thereby inhibiting the protein folding activity of the ribosome.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Amino-8-trifluoromethylphenanthridine typically involves the introduction of an amino group and a trifluoromethyl group onto a phenanthridine core. The specific synthetic routes and reaction conditions can vary, but common methods include:

Nitration and Reduction: Starting with phenanthridine, nitration followed by reduction can introduce the amino group.

Trifluoromethylation: The trifluoromethyl group can be introduced using reagents like trifluoromethyl iodide under specific conditions.

Industrial Production Methods

Industrial production methods for 6-Amino-8-trifluoromethylphenanthridine are not widely documented, but they likely involve scalable versions of the synthetic routes mentioned above, optimized for yield and purity.

Chemical Reactions Analysis

Types of Reactions

6-Amino-8-trifluoromethylphenanthridine undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized under specific conditions.

Reduction: The compound can be reduced to modify its functional groups.

Substitution: The trifluoromethyl group can participate in substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents like lithium aluminum hydride can be used.

Substitution: Reagents such as halogens and nucleophiles are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can lead to the formation of nitroso or nitro derivatives, while substitution reactions can introduce various functional groups .

Comparison with Similar Compounds

Similar Compounds

6-Aminophenanthridine: The parent compound, which lacks the trifluoromethyl group.

8-Trifluoromethylphenanthridine: Similar structure but without the amino group.

Uniqueness

6-Amino-8-trifluoromethylphenanthridine is unique due to the presence of both the amino and trifluoromethyl groups, which confer distinct chemical and biological properties. Its ability to inhibit ribosomal protein folding sets it apart from other similar compounds .